Cas no 2183440-43-7 (Sulfo-Cy3 amine)

• Product Name: Sulfo-Cy3 amine
• CAS No: 2183440-43-7
• MF: C₃₆H₅₀N₄O₇S₂
• MW: 714.934807300568
• CID: 4641778
• PubChem ID: 126455644
• Update Time: 2025-06-14

Sulfo-Cy3 amine Chemical and Physical Properties

Names and Identifiers

• diSulfo-Cy3 amine
• Sulfo CY3-NH2
• 2183440-43-7
• Sulfo-Cyanine3 amine, Sulfo-Cy3 amine
• 1-[6-(6-azaniumylhexylamino)-6-oxohexyl]-3,3-dimethyl-2-[3-(1,3,3-trimethyl-5-sulfonatoindol-1-ium-2-yl)prop-2-enylidene]indole-5-sulfonate
• Sulfo-Cyanine3 amine
• Sulfo-Cy3 amine

• Inchi： 1S/C36H50N4O7S2/c1-35(2)28-24-26(48(42,43)44)17-19-30(28)39(5)32(35)14-13-15-33-36(3,4)29-25-27(49(45,46)47)18-20-31(29)40(33)23-12-8-9-16-34(41)38-22-11-7-6-10-21-37/h13-15,17-20,24-25H,6-12,16,21-23,37H2,1-5H3,(H2-,38,41,42,43,44,45,46,47)
• InChI Key： ZVOZJQQPUBRDRD-UHFFFAOYSA-N
• SMILES： C([N+]1=C(C(C)(C)C2=CC(S([O-])(=O)=O)=CC=C12)C=CC=C1N(C2=CC=C(S(O)(=O)=O)C=C2C1(C)C)C)CCCCC(=O)NCCCCCCN

Computed Properties

• Exact Mass: 714.31209229g/mol
• Monoisotopic Mass: 714.31209229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 14
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 194Ų

Additional information on Sulfo-Cy3 amine

Comprehensive Guide to Sulfo-Cy3 amine (CAS No. 2183440-43-7): Applications, Properties, and Innovations

Sulfo-Cy3 amine (CAS No. 2183440-43-7) is a sulfonated cyanine dye derivative widely used in bioconjugation, fluorescence labeling, and bioimaging. Its unique water-soluble properties and high quantum yield make it a preferred choice for researchers in life sciences and diagnostics. Unlike traditional Cy3 dyes, the sulfo- modification enhances its solubility in aqueous buffers, reducing aggregation and improving signal-to-noise ratios in fluorescence microscopy and flow cytometry.

The growing demand for high-performance fluorescent probes has positioned Sulfo-Cy3 amine as a critical tool in cancer research, neuroscience, and immunology. Recent studies highlight its role in single-molecule tracking and super-resolution imaging, addressing key challenges in dynamic cellular processes. Users frequently search for "how to conjugate Sulfo-Cy3 amine to antibodies" or "Sulfo-Cy3 amine vs. Alexa Fluor 555," reflecting its comparative advantages in photostability and pH tolerance.

From a technical perspective, Sulfo-Cy3 amine exhibits an absorption maximum at ~550 nm and an emission peak at ~570 nm, aligning with standard green-to-red filter sets. Its amine-reactive group (e.g., NHS ester) enables efficient coupling to proteins, peptides, and nucleic acids. Researchers optimizing FRET assays or multiplexed detection often prioritize this dye due to its minimal spectral overlap with common fluorophores like FITC and Cy5.

Innovations in nanoparticle labeling and in vivo imaging further expand the utility of Sulfo-Cy3 amine. For instance, its incorporation into quantum dot hybrids or polymeric carriers enhances targeted drug delivery visualization. SEO trends reveal rising queries such as "Sulfo-Cy3 amine stability in PBS" and "best protocols for Sulfo-Cy3 amine storage," underscoring the need for practical handling guidelines.

In summary, Sulfo-Cy3 amine (CAS No. 2183440-43-7) bridges cutting-edge research and clinical applications, driven by its versatile reactivity and optical excellence. As personalized medicine and high-content screening advance, this dye remains indispensable for unlocking molecular interactions with precision.